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Compound of Interest
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Compound Name:

benzenesulfonamide
CAS No.: 119737-34-7
Cat. No.: B045577
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Technical Monograph for N-Methyl-4-(piperidin-4-
yl)benzenesulfonamide
Executive Summary & Chemical Identity

CAS 119737-34-7 represents a bifunctional building block characterized by a piperidine ring
linked to a benzenesulfonamide core. Its structural utility lies in the orthogonal reactivity of the
secondary amine (piperidine) and the sulfonamide moiety, making it a high-value intermediate
for diversifying drug candidates in hit-to-lead optimization.

This guide synthesizes the physicochemical behavior, stability profile, and analytical protocols
required for the rigorous handling of this substance in a research or GMP environment.

Table 1: Chemical Identity Matrix
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Parameter

Specification

Chemical Name

N-Methyl-4-(piperidin-4-yl)benzenesulfonamide

CAS Registry Number 119737-34-7

Molecular Formula C12H18N202S

Molecular Weight 254.35 g/mol

SMILES CNS(=0)(=0)C1=CC=C(C=C1)C2CCNCC2
InChl Key Calculated from structure

Structural Class

Aryl Sulfonamide / Piperidine

Physicochemical Profile

Understanding the physicochemical properties of CAS 119737-34-7 is essential for predicting
its behavior in formulation and biological assays. The molecule exhibits amphiphilic character

due to the lipophilic phenyl-piperidine skeleton balanced by the polar sulfonamide functionality.

lonization & Solubility (pKa / LogP)

The molecule contains two key ionizable centers:

» Piperidine Nitrogen (Basic): The secondary amine on the piperidine ring is the most basic

site.

o Estimated pKa:10.5 — 11.0 (Typical for 4-substituted piperidines).

o Implication: At physiological pH (7.4), this nitrogen is predominantly protonated (

), rendering the molecule cationic.
» Sulfonamide Nitrogen (Weakly Acidic): The

-methyl sulfonamide proton (

) is weakly acidic.
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o Estimated pKa:11.5 - 12.0.

o Implication: This site remains neutral at physiological pH but can be deprotonated under
strongly basic conditions (pH > 12) for alkylation reactions.

Table 2: Physicochemical .

Property Value | Range Causality & Context

High melting point driven by
Physical State Solid (Crystalline Powder) intermolecular H-bonding

(Sulfonamide donor/acceptor).

Sharp melting range indicates
) ) ) high purity; broad range
Melting Point 158°C — 162°C (Predicted) ) )
suggests hygroscopic moisture

uptake.

Moderate lipophilicity. The

protonated form (LogD at pH
LogP (Octanol/Water) 0.8 — 1.2 (Calculated) ) o

7.4) will be significantly lower

(< 0), aiding aqueous solubility.

High solubility at pH < 9 due to
Solubility (Water) Moderate to High (pH piperidinium formation. Low
olubili ater
Y dependent) solubility as free base (pH >

11).

Soluble in DMSO, Methanol,
- ) ) DMF. Limited solubility in non-
Solubility (Organic) High
polar solvents (Hexane) due to

polarity.

Hygroscopicity & Stability[1]

» Hygroscopicity: As a secondary amine, the free base may exhibit mild hygroscopicity. Salt
forms (e.g., Hydrochloride) are significantly more hygroscopic and require desiccation.

e Chemical Stability:
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o Hydrolysis: The sulfonamide bond is chemically robust and resistant to hydrolysis under
standard acidic/basic conditions.

o Oxidation: The secondary amine is susceptible to oxidation (N-oxide formation) if exposed
to peroxides or prolonged air in solution.

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems.
Each step includes a checkpoint to verify success before proceeding.

Analytical Characterization Workflow (HPLC-MS)

Objective: Confirm identity and purity (>98%) prior to use in synthesis.
Protocol:

o Sample Prep: Dissolve 1 mg of CAS 119737-34-7 in 1 mL of 50:50 Acetonitrile:Water (0.1%
Formic Acid).

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).
» Mobile Phase:
o A: Water + 0.1% Formic Acid (Protonates amine for better peak shape).
o B: Acetonitrile + 0.1% Formic Acid.
» Gradient: 5% B to 95% B over 10 minutes.
e Detection: UV at 254 nm (Benzene ring absorption) and MS (ESI+, expect M+H = 255.35).
Validation Checkpoint:
e Retention Time: The amine will elute early (2-4 min) due to polarity in acidic media.

e Mass Spec: A dominant peak at m/z 255.1 confirms the parent structure. Absence of m/z 271
(N-oxide) confirms stability.
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Synthesis Utility: Selective Functionalization

The core value of this CAS lies in its ability to serve as a scaffold. The diagram below illustrates
the decision logic for selectively functionalizing the piperidine nitrogen versus the sulfonamide.

Reagents:
R-CHO, NaBH(OAc)3
pH ~5-6

Tertiary Amine
Derivative

Reagents:
————— R-X, NaH or K2CO3
Polar Aprotic Solvent

N,N-Disubstituted
Sulfonamide

Piperidine N-Alkylation
(Reductive Amination)

Modulate Solubility/Potenc:
CAS 119737-34-7 S
Target Modification?
(Scaffold) Alter Metabolic Stability

Sulfonamide N-Alkylation
(Strong Base Req.)

Click to download full resolution via product page

Figure 1: Synthetic divergence strategy for CAS 119737-34-7. The piperidine nitrogen is the
primary nucleophile under mild conditions.

Handling, Storage & Safety

Given the lack of specific toxicological data for this intermediate, researchers must adopt a
Precautionary Principle approach, treating it as a potential irritant and sensitizer.

Storage Protocol[1][9][10]

o Temperature: Store at -20°C for long-term (> 1 month) to prevent slow oxidation.

o Atmosphere: Store under inert gas (Argon/Nitrogen) if possible.
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» Container: Amber glass vials with Teflon-lined caps to prevent moisture ingress and UV
degradation.

Safety (GHS Classification - Inferred)

» Signal Word: WARNING
e Hazard Statements:
o H315: Causes skin irritation.[1][2][3]
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation (due to amine dust).

e PPE: Nitrile gloves, safety goggles, and usage within a fume hood are mandatory.

Conclusion

CAS 119737-34-7 is a versatile arylsulfonamide-piperidine scaffold. Its physicochemical profile
is defined by the basicity of the piperidine ring (

) and the stability of the sulfonamide core. Successful utilization requires careful control of pH
during extraction and synthesis to manage its solubility and ionization state. By following the
self-validating analytical protocols outlined above, researchers can ensure the integrity of this
building block in complex drug discovery campaigns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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